Tert-butyl 8-amino-5-azaspiro[3.5]nonane-5-carboxylate

• IUPAC Name: tert-butyl 8-amino-5-azaspiro[3.5]nonane-5-carboxylate
• InChI: InChI=1S/C13H24N2O2/c1-12(2,3)17-11(16)15-8-5-10(14)9-13(15)6-4-7-13/h10H,4-9,14H2,1-3H3
• InChI Key: VMQKCXQYZGGLIC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC12CCC2)N
• Molecular Formula: C13H24N2O2
• Molecular Weight: 240.34 g/mol
• CAS No.: 778646-91-6

Description

“Tert-butyl 8-amino-5-azaspiro[3.5]nonane-5-carboxylate” is a chemical compound with the CAS Number: 778646-91-6. It has a molecular weight of 240.35. The compound is in liquid form and is typically stored at a temperature of 4°C.

Molecular Structure Analysis

The molecular structure of “this compound” is quite complex. It contains a total of 42 bonds, including 18 non-H bonds, 1 multiple bond, 2 rotatable bonds, 1 double bond, 1 four-membered ring, and 1 six-membered ring.

Physical And Chemical Properties Analysis

“this compound” is a liquid at room temperature. It has a molecular weight of 240.35. The compound is typically stored at a temperature of 4°C.

Scientific Research Applications

Synthesis and Potential Biological Activity

Tert-butyl 8-amino-5-azaspiro[3.5]nonane-5-carboxylate is involved in the synthesis of spirocyclic compounds with potential biological activity. Moskalenko and Boev (2012) discussed the reaction of tert-butyl 3-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate with N,N-dimethylformamide dimethyl acetal, yielding compounds with possible biological applications. This process indicates the compound's role in the synthesis pathway of heterocyclic compounds, which could be biologically active (Moskalenko & Boev, 2012).

Advancements in Synthetic Chemistry

Meyers et al. (2009) provided efficient synthetic routes to tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, a compound structurally related to this compound. Their work emphasizes the compound's utility in accessing chemical spaces complementary to piperidine systems, suggesting a broad potential in synthetic organic chemistry and drug development (Meyers et al., 2009).

Structural and Conformational Analysis

T. Moriguchi and colleagues (2014) synthesized tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate, focusing on its molecular structure through crystallography. This research provides insights into the compound's conformational properties, crucial for understanding its interactions and potential applications in medicinal chemistry and material science (Moriguchi et al., 2014).

Development of Novel Ligands and Reagents

Research by Rao et al. (2017) on tert-butyl (2,4-dioxo-3-azaspiro[5.5]undecan-3-yl) carbonate (Boc-OASUD) explores the introduction of Boc-protecting groups to amines, showcasing the compound's role in the synthesis of N-Boc-amino acids. This contribution is significant for peptide synthesis, highlighting the compound's utility in creating novel ligands and reagents (Rao et al., 2017).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. The safety data sheet (SDS) provides more detailed safety and handling information.

Synthesis routes and methods

Procedure details

A of solution 8-Oxo-5-aza-spiro[3.5]nonane-5-carboxylic acid tert-butyl ester (Tetrahedron Letters 42, 4815 (2001)) (488 mg, 2.04 mmol) in 11 ml of MeOH was treated with ammonium acetate (1.5 g, 20.4 mmol) and sodium cyanoborohydride (100 mg, 1.6 mmol). This mixture was stirred at room temperature for 72 hours. Afterwards 0.8 ml 1N-HCl were added and stirring continued for 10 minutes. For extraction with EtOAc the solution was basified with 1N-NaOH. The crude was purified by chromatography on silicagel (DCM/MeOH/ammonia:9/1/0.1). Yield: 0.27 g (55%).